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Compound of Interest

Compound Name: Pentanimidoylamino-acetic acid

Cat. No.: B061729

A Comparative Guide to Bioavailable Creatine
Sources

An initial search for "Pentanimidoylamino-acetic acid" as a bioavailable creatine source did
not yield any specific results under this chemical name in publicly available scientific literature
or commercial databases. This suggests that the term may be a novel or proprietary name not
yet widely disclosed, a misnomer, or a compound in early-stage, non-public research.
Therefore, this guide will focus on a comparative analysis of well-documented creatine
derivatives that have been developed and marketed with the aim of improving bioavailability
over the industry-standard creatine monohydrate.

Creatine monohydrate is the most extensively studied form of creatine, demonstrating high
bioavailability and efficacy for increasing muscle creatine stores, which in turn enhances
performance in high-intensity, short-duration exercises.[1][2][3] HoweuVer, its relatively low
solubility in water and potential for gastrointestinal discomfort in some individuals have
prompted the development of alternative forms.[4][5] This guide provides a detailed comparison
of these alternative creatine sources, presenting available experimental data and outlining their
proposed mechanisms of action.

Comparative Analysis of Creatine Derivatives

The following tables summarize the key characteristics and available quantitative data for
various creatine derivatives marketed for enhanced bioavailability.
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Table 1: Physicochemical and Pharmacokinetic Properties of Creatine Derivatives
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Table 2: Summary of Performance and Efficacy Data
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Experimental Protocols

Detailed methodologies are crucial for the interpretation of comparative data. Below are

representative protocols for assessing creatine bioavailability and efficacy.

Protocol 1: Pharmacokinetic Analysis of a Novel
Creatine Derivative

Objective: To determine the plasma concentration-time profile and bioavailability of a novel
creatine derivative compared to creatine monohydrate.

Subjects: A cohort of healthy, recreationally active adults, with a washout period of at least 4
weeks between trials.

Design: A randomized, double-blind, crossover study.

Procedure:

o

Subjects ingest a single dose of either the novel creatine derivative or an equimolar
amount of creatine monohydrate.

o Blood samples are collected at baseline and at regular intervals (e.g., 30, 60, 90, 120,
180, 240, 300 minutes) post-ingestion.

o Plasma is separated and analyzed for creatine concentration using a validated method
such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
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Data Analysis: Key pharmacokinetic parameters are calculated, including peak plasma
concentration (Cmax), time to peak concentration (Tmax), and the area under the plasma
concentration-time curve (AUC). Bioavailability is compared based on the AUC values.

Protocol 2: Muscle Creatine Uptake and Performance
Study

Objective: To assess the efficacy of a novel creatine derivative in increasing muscle creatine
stores and improving high-intensity exercise performance.

Subjects: A cohort of healthy, resistance-trained individuals.
Design: A randomized, placebo-controlled, parallel-group study over a period of 28 days.
Procedure:

o Baseline Testing: Muscle biopsies are taken from the vastus lateralis to determine baseline
muscle creatine concentration. Subjects also perform baseline strength and power tests
(e.g., 1-repetition maximum on bench press and squat, repeated sprint ability test).

o Supplementation: Subjects are randomly assigned to receive daily doses of the novel
creatine derivative, creatine monohydrate, or a placebo.

o Post-Supplementation Testing: After the 28-day period, muscle biopsies and performance
tests are repeated.

Data Analysis: Changes in muscle creatine concentration are compared between groups.
Pre- and post-supplementation performance data are analyzed to determine the ergogenic
effects of each supplement.

Signaling Pathways and Experimental Workflows

Visual diagrams help to conceptualize the mechanisms and processes involved in creatine

metabolism and its assessment.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Muscle Contraction

Skeletal Muscle

CRT1 Transporter (~95% of stores)
Phosphgrylation
| Energy Buffering e
I Phosphocreatine (PCr) >
Dietary Creatine bsorptio CRT1 Transporter
(e.g., Meat, Supplements) Brain & Other Tissues
prmmre b a
I < Non-enj
| (Plasma Creatine) | degrafiation
i

Synthesis Excretion via Urine
(Kidney, Liver)

Creatinine
(Waste Product)

Click to download full resolution via product page

Caption: Simplified pathway of creatine metabolism and energy buffering.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bioavailability, Efficacy, Safety, and Regulatory Status of Creatine and Related
Compounds: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. wellbeingnutrition.com [wellbeingnutrition.com]

4. transparentlabs.com [transparentlabs.com]

5. Creatine Magnesium Chelate - Adapt Nutrition [adaptnutrition.co.uk]
6. performancelab.com [performancelab.com]

7. mdpi.com [mdpi.com]

8. creaturesupps.com [creaturesupps.com]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b061729?utm_src=pdf-body-img
https://www.benchchem.com/product/b061729?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8912867/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8912867/
https://www.researchgate.net/figure/Comparison-of-creatine-monohydrate-and-creatine-HCl-structures_fig11_358942724
https://wellbeingnutrition.com/blogs/sports-performance/creatine-the-role-of-bioavailability-in-strength-and-endurance
https://www.transparentlabs.com/blogs/all/creatine-hcl-vs-monohydrate
https://adaptnutrition.co.uk/blog/creatine-magnesium-chelate/
https://www.performancelab.com/blogs/pre-workout/creatine-nitrate-vs-creatine-monohydrate
https://www.mdpi.com/1999-4923/10/1/31
https://creaturesupps.com/blogs/creature-blog/creatine-hcl-superior-absorption-and-superior-results
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

9. creatine.market [creatine.market]

10. jinfiniti.com [jinfiniti.com]

11. mrsupplement.com.au [mrsupplement.com.au]
12. mri-performance.com [mri-performance.com]
13. predatornutrition.com [predatornutrition.com]
14. researchgate.net [researchgate.net]

15. The Effects of Long-Term Magnesium Creatine Chelate Supplementation on Repeated
Sprint Ability (RAST) in Elite Soccer Players - PMC [pmc.ncbi.nim.nih.gov]

16. mrsupplement.com.au [mrsupplement.com.au]

17. gigasnutrition.com [gigasnutrition.com]

18. Creatine malate - composition and properties [mz-store.is]

19. Malate, monohydrate or other form of creatine? | OstroVit [ostrovit.com]
20. caringsunshine.com [caringsunshine.com]

21. Supplemental Creatine Modified With Polyethylene Glycol Effectively Loads Skeletal
Muscle With Lower Doses - PubMed [pubmed.ncbi.nim.nih.gov]

22. Creatine - Wikipedia [en.wikipedia.org]

23. Supplementing With Which Form of Creatine (Hydrochloride or Monohydrate) Alongside
Resistance Training Can Have More Impacts on Anabolic/Catabolic Hormones, Strength and
Body Composition? - PMC [pmc.ncbi.nim.nih.gov]

24. researchgate.net [researchgate.net]
25. everflexfitness.com [everflexfitness.com]

26. The effects of creatine pyruvate and creatine citrate on performance during high intensity
exercise - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [validation of "Pentanimidoylamino-acetic acid" as a
bioavailable creatine source]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061729#validation-of-pentanimidoylamino-acetic-
acid-as-a-bioavailable-creatine-source]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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